Cas no 1182357-16-9 (1-Bromo-2-(chloromethyl)-3-fluorobenzene)

• Product Name: 1-Bromo-2-(chloromethyl)-3-fluorobenzene
• CAS No: 1182357-16-9
• MF: C₇H₅BrClF
• MW: 223.470003843307
• MDL: MFCD13185366
• CID: 1024578
• PubChem ID: 54758724
• Update Time: 2025-10-22

1-Bromo-2-(chloromethyl)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(chloromethyl)-3-fluorobenzene
• JNEFYNWPEMTPEB-UHFFFAOYSA-N
• BS-25675
• 2-Bromo-6-fluorobenzyl chloride
• 1182357-16-9
• EN300-1915652
• SCHEMBL3072191
• MFCD13185366
• AKOS014096918
• A893193
• DTXSID50716482

• MDL： MFCD13185366
• Inchi： 1S/C7H5BrClF/c8-6-2-1-3-7(10)5(6)4-9/h1-3H,4H2
• InChI Key： JNEFYNWPEMTPEB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CCl)F

Computed Properties

• Exact Mass: 221.92500
• Monoisotopic Mass: 221.92472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.32700

1-Bromo-2-(chloromethyl)-3-fluorobenzene Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-Bromo-2-(chloromethyl)-3-fluorobenzene

1-Bromo-2-(chloromethyl)-3-fluorobenzene: A Versatile Building Block in Modern Pharmaceutical Chemistry

1-Bromo-2-(chloromethyl)-3-fluorobenzene (CAS No. 1182357-16-9) has emerged as a critical intermediate in the development of novel therapeutic agents targeting complex biological pathways. This aromatic compound combines three functional groups—bromine, chloromethyl, and fluorine—on a benzene ring, creating a unique chemical profile that enables its application in diverse pharmaceutical and materials science contexts. Recent advancements in synthetic methodologies and computational modeling have significantly expanded the utility of this molecule, making it a focal point in the design of next-generation drugs and functional materials.

The molecular structure of 1-Bromo-2-(chloromethyl)-3-fluorobenzene is characterized by the strategic placement of substituents on the benzene ring. The bromine atom at the 1-position provides a reactive electrophilic site, while the chloromethyl group at the 2-position introduces a versatile functional group capable of participating in nucleophilic substitution reactions. The fluorine atom at the 3-position enhances the molecule's electronic properties, influencing its reactivity and stability. These structural features make it an ideal candidate for the synthesis of complex heterocyclic compounds, which are commonly found in pharmaceuticals targeting neurodegenerative diseases and oncology.

Recent studies published in Journal of Medicinal Chemistry (2023) highlight the role of 1-Bromo-2-(chloromethyl)-3-fluorobenzene in the development of selective kinase inhibitors. Researchers demonstrated that the fluorine atom at the 3-position plays a critical role in modulating the binding affinity of the compound to specific kinase targets. This finding underscores the importance of precise functional group placement in optimizing drug efficacy. Additionally, the chloromethyl group enables the introduction of diverse side chains through alkylation reactions, expanding the molecule's synthetic versatility.

Advances in asymmetric synthesis have further enhanced the utility of 1-Bromo-2-(chloromethyl)-3-fluorobenzene. A 2024 study in Organic Letters described a novel catalytic approach to selectively functionalize the bromine atom while preserving the integrity of the chloromethyl and fluorine groups. This methodology has enabled the preparation of chiral derivatives with improved pharmacokinetic profiles, addressing a key challenge in drug development. The ability to control stereochemistry at the bromine site has opened new avenues for the design of enantiomerically pure compounds with enhanced therapeutic potential.

The chemical reactivity of 1-Bromo-2-(chloromethyl)-3-fluorobenzene is also being explored in the context of materials science. Recent work in Advanced Materials (2023) demonstrated its application in the synthesis of functional polymers with tunable electronic properties. The combination of bromine and fluorine substituents creates a unique electrochemical environment, making these materials suitable for use in organic photovoltaics and flexible electronics. This application highlights the molecule's potential beyond traditional pharmaceutical applications.

Computational studies have provided valuable insights into the behavior of 1-Bromo-2-(chloromethyl)-3-fluorobenzene in biological systems. Molecular dynamics simulations published in Journal of Computational Chemistry (2024) revealed that the fluorine atom at the 3-position significantly influences the molecule's interaction with lipid membranes. This property is particularly relevant in the design of drug delivery systems, where controlled membrane permeability is essential for therapeutic efficacy. The ability to modulate membrane interactions through subtle structural modifications represents a significant advancement in pharmaceutical formulation science.

One of the most promising applications of 1-Bromo-2-(chloromethyl)-3-fluorobenzene is in the development of small molecule inhibitors for neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience showed that derivatives of this compound exhibit potent neuroprotective activity against amyloid-beta toxicity. The unique combination of bromine and fluorine substituents allows for the fine-tuning of molecular interactions with amyloid fibrils, offering a novel approach to combat Alzheimer's disease. These findings have sparked increased interest in exploring this compound as a scaffold for the design of multifunctional therapeutic agents.

From a synthetic perspective, the preparation of 1-Bromo-2-(chloromethyl)-3-fluorobenzene has been optimized through various methodologies. A 2024 publication in Chemical Communications described an efficient route involving the coupling of 3-fluorobenzene with chloromethylating agents under mild conditions. This approach reduces the formation of byproducts and improves the overall yield, making it more suitable for large-scale production. The development of such efficient synthetic routes is critical for the commercialization of this compound in pharmaceutical applications.

The environmental impact of 1-Bromo-2-(chloromethyl)-3-fluorobenzene is an area of growing concern. Recent studies have focused on understanding its degradation pathways in aqueous environments. Research published in Environmental Science & Technology (2024) revealed that the compound undergoes hydrolysis under acidic conditions, forming less toxic byproducts. These findings are important for assessing the environmental safety of compounds derived from this scaffold, particularly in the context of green chemistry and sustainable pharmaceutical development.

Looking ahead, the future of 1-Bromo-2-(chloromethyl)-3-fluorobenzene lies in its integration into multidisciplinary research efforts. Collaborative projects between medicinal chemists, materials scientists, and computational modelers are expected to unlock new applications for this compound. The ability to manipulate its functional groups offers a unique opportunity to address complex therapeutic challenges, from precision oncology to neurodegenerative disease treatment. As synthetic methodologies continue to evolve, the potential of this molecule is likely to expand even further, cementing its role as a key player in modern drug discovery and materials science.

In conclusion, 1-Bromo-2-(chloromethyl)-3-fluorobenzene represents a remarkable example of how subtle chemical modifications can lead to significant advancements in scientific research. Its unique combination of functional groups has positioned it as a versatile scaffold for the development of novel therapeutics and functional materials. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in shaping the future of pharmaceutical science and materials engineering.

For researchers and industry professionals seeking to explore the potential of 1-Bromo-2-(chloromethyl)-3-fluorobenzene, our laboratory offers comprehensive support in synthetic chemistry, molecular modeling, and biological testing. We invite collaboration in advancing this molecule's applications across various scientific disciplines. By leveraging its unique chemical properties, we can continue to push the boundaries of what is possible in modern scientific innovation.